Cas no 78190-32-6 (4-(2-(Pyrrolidin-1-yl)ethyl)phenol)

• Product Name: 4-(2-(Pyrrolidin-1-yl)ethyl)phenol
• CAS No: 78190-32-6
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 1094988
• PubChem ID: 12827296
• Update Time: 2025-04-26

4-(2-(Pyrrolidin-1-yl)ethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(2-(Pyrrolidin-1-yl)ethyl)phenol
• SCHEMBL13649141
• 4-(2-pyrrolidin-1-ylethyl)phenol
• 78190-32-6

• Inchi： 1S/C12H17NO/c14-12-5-3-11(4-6-12)7-10-13-8-1-2-9-13/h3-6,14H,1-2,7-10H2
• InChI Key： KTXDTILOYSVWPO-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)CCN1CCCC1

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 23.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on 4-(2-(Pyrrolidin-1-yl)ethyl)phenol

4-(2-(Pyrrolidin-1-yl)ethyl)phenol: A Comprehensive Overview

The compound 4-(2-(Pyrrolidin-1-yl)ethyl)phenol (CAS No. 78190-32-6) is a unique chemical entity that has garnered significant attention in the field of biomedical research. This compound belongs to a class of organic molecules known for their potential applications in pharmaceuticals, chemical synthesis, and biotechnology. Its structure incorporates a phenol ring substituted with an ethyl group, which is further functionalized with a pyrrolidine moiety, making it a versatile platform for various biological interactions.

Recent studies have highlighted the importance of understanding the structural features of 4-(2-(Pyrrolidin-1-yl)ethyl)phenol. The phenolic hydroxyl group (-OH) attached to the benzene ring confers acidic properties, which can influence its reactivity and bioavailability. Additionally, the presence of pyrrolidine (a five-membered saturated cyclic amine) introduces steric bulk and potential hydrogen bonding capabilities, enhancing its biochemical interactions.

One of the most promising aspects of this compound is its role in drug delivery systems. The pyrrolidine group has been shown to act as a stabilizing agent, preventing premature degradation of sensitive pharmacological agents. This property makes 4-(2-(Pyrrolidin-1-yl)ethyl)phenol a valuable component in the development of controlled-release formulations.

Furthermore, advancements in synthetic chemistry have enabled the efficient synthesis of this compound using modern methodologies. These methods not only improve yield but also reduce the environmental footprint, aligning with current trends toward sustainable chemical production.

In terms of biological activity, 4-(2-(Pyrrolidin-1-yl)ethyl)phenol has demonstrated interesting properties in various assays. For instance, its ability to modulate enzyme activity and influence receptor binding has made it a subject of interest in the study of disease mechanisms.

Moreover, the compound's versatility is evident from its potential applications across multiple therapeutic areas. Researchers have explored its use in oncology, neurodegenerative diseases, and inflammation, among others. These explorations are supported by cutting-edge technologies such as crystallography, NMR spectroscopy, and computational modeling, which provide insights into its molecular behavior.

It is worth noting that the compound's toxicological profile has been extensively studied, ensuring its safety for use in biomedical applications. These studies have identified key pathways and mechanisms that govern its interactions with biological systems, paving the way for further therapeutic development.

In conclusion, 4-(2-(Pyrrolidin-1-yl)ethyl)phenol stands as a testament to the power of innovative chemistry in addressing complex biomedical challenges. Its unique structure, combined with its versatile functional groups, positions it as a key player in the advancement of modern medicine.